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Compound of Interest

Compound Name: Fmoc-L-Dab(Me,Ns)-OH

Cat. No.: B8092989

Technical Guide: Fmoc-L-Dab(Me,Ns)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of Fmoc-L-Dab(Me,Ns)-OH, a specialized amino acid derivative crucial for
advanced peptide synthesis.

Core Chemical Properties

Fmoc-L-Dab(Me,Ns)-OH, chemically known as N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-
gamma-methyl-N-gamma-(4-nosyl)-L-2,4-diaminobutyric acid, is a protected amino acid
building block. The presence of the N-gamma-methyl and N-gamma-nosyl groups offers unique
functionalities for the synthesis of complex and modified peptides. While specific quantitative
data such as melting point and solubility are not widely published, the fundamental properties
are summarized below.
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Property

Value

Source

Chemical Name

N-alpha-(9-
Fluorenylmethyloxycarbonyl)-
N-gamma-methyl-N-gamma-
(4-nosyl)-L-2,4-diaminobutyric

acid

[1]

Fmoc-Dab(Me,Ns)-OH, N-
alpha-Fmoc-N-beta-methyl-N-
beta-nosyl-L-2,4-
diaminobutyric acid, (S)-2-

Synonyms (((9H-fluoren-9- [1]

yl)methoxy)carbonylamino)-4-

(N-methyl-4-

nitrophenylsulfonamido)butano

ic acid
CAS Number 2389078-09-3 [1]
Molecular Formula C26H25N30s8S [1]
Molecular Weight 539.56 g/mol [1]

White to off-white solid General knowledge of similar
Appearance

(presumed) compounds
Storage Temperature -20°C [1]

Chemical Structure

The structure of Fmoc-L-Dab(Me,Ns)-OH is characterized by a 2,4-diaminobutyric acid core.

The alpha-amino group is protected by a base-labile Fluorenylmethyloxycarbonyl (Fmoc)

group, making it suitable for Fmoc-based solid-phase peptide synthesis (SPPS). The gamma-

amino group is modified with both a methyl (Me) group and a nosyl (Ns) group. The nosyl

group is a p-nitrobenzenesulfonyl group, which can be selectively removed under specific

conditions, offering an orthogonal protection strategy.

© 2025 BenchChem. All rights reserved. 2/3

Tech Support


https://iris-biotech.de/challenge
https://iris-biotech.de/challenge
https://iris-biotech.de/challenge
https://iris-biotech.de/challenge
https://iris-biotech.de/challenge
https://iris-biotech.de/challenge
https://www.benchchem.com/product/b8092989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8092989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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